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Compound of Interest

Compound Name:
(2-Iodo-3-

methoxyphenyl)methanol

Cat. No.: B061547 Get Quote

Essential Safety Protocols for Handling (2-Iodo-3-
methoxyphenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (2-
Iodo-3-methoxyphenyl)methanol (CAS Number: 162136-06-3).[1] Given the absence of a

specific Safety Data Sheet (SDS) for this compound, the following protocols are based on the

known hazards of structurally similar chemicals, such as 2-methoxybenzyl alcohol and other

halogenated aromatic compounds. A cautious and proactive approach to safety is paramount.

Hazard Assessment and Personal Protective Equipment
(PPE)
While specific toxicity data for (2-Iodo-3-methoxyphenyl)methanol is not readily available,

related compounds are known to cause skin, eye, and respiratory irritation.[2][3] Therefore,

comprehensive protection is mandatory to minimize exposure.

Summary of Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b061547?utm_src=pdf-interest
https://www.benchchem.com/product/b061547?utm_src=pdf-body
https://www.benchchem.com/product/b061547?utm_src=pdf-body
https://www.benchchem.com/product/b061547?utm_src=pdf-body
https://www.benchchem.com/product/b061547?utm_src=pdf-body
https://www.calpaclab.com/2-iodo-3-methoxyphenyl-methanol-min-97-100-mg/ala-m692229-100mg
https://www.benchchem.com/product/b061547?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/M1017_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC125760100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Eye Protection
Chemical splash goggles and

a face shield.[4][5]

Protects against splashes and

potential projectiles.

Hand Protection

Nitrile gloves (minimum 5 mil

thickness). Inspect for tears

before use.[5][6]

Prevents skin contact with the

chemical.

Body Protection
A flame-retardant lab coat.[5]

[6]

Protects against splashes and

brief thermal exposure.

Respiratory Protection

Work in a certified chemical

fume hood is required. If a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[5]

Minimizes inhalation of any

dust or vapors.

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for the safe handling of (2-Iodo-3-
methoxyphenyl)methanol.

1. Preparation:

Ensure a certified chemical fume hood is operational.

Have all necessary PPE readily available and in good condition.[5]

Prepare a designated and clearly labeled workspace for handling the compound.

Keep the quantity of the compound in the immediate work area to a minimum.[5]

2. Handling:
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Conduct all weighing and transfers of the solid compound within the chemical fume hood to

prevent inhalation of dust.[5]

Avoid generating dust. Use appropriate tools (e.g., spatulas, weighing paper) to handle the

solid.[5]

If making a solution, slowly add the solid to the solvent while stirring to avoid splashing.

Wash hands thoroughly after handling, even if gloves were worn.[2]

3. Spill Response:

Small Spill: In case of a small spill, decontaminate the area using an appropriate spill kit.

Large Spill: For a large spill, evacuate the area and contact the institutional safety officer. Do

not attempt to clean up a large spill without appropriate training and equipment.[5]

Disposal Plan
All waste containing (2-Iodo-3-methoxyphenyl)methanol should be treated as hazardous

waste.

1. Waste Collection:

Collect all waste materials (solid and liquid) in a designated, properly labeled, and sealed

hazardous waste container.[7][8] The container must be compatible with the chemical.[8]

The label should include the words "Hazardous Waste," the full chemical name, and the

accumulation start date.[8]

2. Container Rinsing:

For empty containers, the first rinse with a suitable solvent must be collected and disposed

of as hazardous waste.[7]

Subsequent rinses of the container can be disposed of according to institutional guidelines.

3. Disposal:
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Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office. Never dispose of this chemical down the drain or in the regular trash.[7]

Workflow for Safe Handling and Disposal
The following diagram outlines the key steps for safely managing (2-Iodo-3-
methoxyphenyl)methanol from receipt to disposal.
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Safe Handling and Disposal Workflow for (2-Iodo-3-methoxyphenyl)methanol
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Caption: Workflow for the safe handling and disposal of (2-Iodo-3-methoxyphenyl)methanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b061547?utm_src=pdf-body-img
https://www.benchchem.com/product/b061547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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